2-Chloro-4-fluoro-3-methylbenzonitrile

• IUPAC Name: 2-chloro-4-fluoro-3-methylbenzonitrile
• InChI: InChI=1S/C8H5ClFN/c1-5-7(10)3-2-6(4-11)8(5)9/h2-3H,1H3
• InChI Key: IOKBJSAKTZEMBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)C#N)F
• Molecular Formula: C8H5ClFN
• DSSTOX Substance ID: DTXSID00659310
• Molecular Weight: 169.58 g/mol
• CAS No.: 796600-15-2

Description

2-Chloro-4-fluoro-3-methylbenzonitrile is a reagent used in the synthesis of a novel and potent nonsteroidal androgen receptor modulator (SARM) with partial agonist activity relative to the natural androgen testosterone.

Synthesis Analysis

The synthesis of this compound can be carried out by processes known in the art, such as the processes disclosed in U.S. Patent No. 8,222,411.

Molecular Structure Analysis

The molecular formula of this compound is C8H5ClFN, and its molecular weight is 169.583.

Chemical Reactions Analysis

This compound is used in various chemical reactions. For example, it is used in the preparation of 2-chloro-3,4-diaminobenzonitrile.

Physical And Chemical Properties Analysis

This compound has a melting point of 54-58°C and a predicted boiling point of 260.8±35.0 °C. Its predicted density is 1.28±0.1 g/cm3.

Scientific Research Applications

• Synthesis of Fluorinated Compounds

  Research has explored the synthesis of fluorinated compounds, including derivatives of benzonitrile, which are essential in developing new pesticides and pharmaceuticals. For example, the synthesis of 3-fluoro-4-methylbenzonitrile using ortho-toluidine as a raw material has been achieved through various reactions (L. Min, 2006).

• Radiochemical Synthesis

  Studies have demonstrated the feasibility of microwave-induced nucleophilic fluorination on aromatic rings, using meta-halo-3-methylbenzonitrile derivatives for radiochemical synthesis, which is significant for medical imaging and diagnostics (Guo et al., 2008).

• Structural and Electronic Properties

  Research on monofluorobenzonitriles, including 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile, provides insights into their energetic, structural, and electronic properties, which is crucial for their application in various chemical processes (Ribeiro da Silva et al., 2012).

• Non-Linear Optical Properties

  The study of 5-fluoro-2-methylbenzonitrile and related compounds has revealed their potential in applications like frequency doubling and Second Harmonic Generation, which are important in the field of optics and photonics (Ajaypraveenkumar et al., 2017).

• Halogen-Exchange Fluorination

  The synthesis of various difluorobenzonitrile and monofluorobenzonitrile compounds through halogen-exchange fluorination has been explored, which is significant for creating fluorinated aromatic compounds (Suzuki & Kimura, 1991).

Mechanism of Action

Target of Action

2-Chloro-4-fluoro-3-methylbenzonitrile is primarily used as a reagent in the synthesis of a novel and potent nonsteroidal androgen receptor modulator (SARM) with partial agonist activity relative to the natural androgen testosterone . The primary target of this compound is therefore the androgen receptor, a nuclear receptor that plays a crucial role in the development and maintenance of male sexual characteristics.

Mode of Action

SARMs typically work by selectively stimulating or blocking the androgen receptor in different tissues, leading to beneficial effects in muscle and bone while minimizing side effects in other tissues .

Biochemical Pathways

This pathway plays a key role in regulating gene expression and affects a variety of biological processes, including muscle growth and bone density .

Pharmacokinetics

It is slightly soluble in chloroform and methanol , which may influence its absorption and distribution in the body

Result of Action

This can lead to beneficial effects such as increased muscle mass and bone density, with fewer side effects compared to traditional androgenic steroids .

Action Environment

It should be stored in a dry environment at room temperature

Safety and Hazards

The safety data sheet for 2-Chloro-4-fluoro-3-methylbenzonitrile indicates that it is harmful if swallowed, inhaled, or in contact with skin. It may cause skin and eye irritation and may cause respiratory irritation.

Future Directions

2-Chloro-4-fluoro-3-methylbenzonitrile may be used in the preparation of 2-chloro-3,4-diaminobenzonitrile. It is also used in the synthesis of fluorobenzamidrazone thrombin inhibitors.

Relevant Papers There are several papers and patents related to this compound. For example, U.S. Patent No. 8,222,411 discusses the synthesis of this compound. Other papers discuss its use in the synthesis of androgen receptor antagonists in the treatment of prostate cancer.

Biochemical Analysis

Biochemical Properties

It is known that it plays a role in the synthesis of nonsteroidal androgen receptor modulators

Cellular Effects

As a reagent in the synthesis of nonsteroidal androgen receptor modulators, it may indirectly influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Dosage Effects in Animal Models

There is currently no available information on how the effects of 2-Chloro-4-fluoro-3-methylbenzonitrile vary with different dosages in animal models .

Synthesis routes and methods I

Procedure details

To a solution of diisopropylamine (474 mL, 3.35 mol) in anhydrous THF (5.8 L) at −5° C. under a nitrogen atmosphere is added dropwise 2.5 M n-butyllithium in hexanes (1.24 L, 3.10 mol) over 3 h and the resulting mixture is stirred at −5° C. for one additional hour. The LDA solution is added dropwise to a solution of 2-chloro-4-fluoro-benzonitrile (400 g, 2.58 mol) in anhydrous THF (5.8 L) at −70° C. over 6 h and then stirred at −70° C. overnight. Iodomethane (643 mL, 10.32 mol) is added dropwise over 2.5 h and the temperature is raised to −5° C. for 17 h. Saturated aqueous ammonium chloride (3 L) is added. The solution is diluted with water (3.5 L) and extracted with diethyl ether (2×2 L). The organic phases are separated, combined, dried over anhydrous sodium sulfate, filtered, and concentrated to afford a black solid. The solid is purified through a silica gel pad eluting with EtOAc/hexanes (1/40) to obtain the title compound (323 g, 74%). 1H NMR (300 MHz, CDCl3) δ 7.08 (dd, J=8.6, 8.6 Hz, 1H), 7.54 (dd, J=8.6, 5.6 Hz, 1H), 2.36 (d, J=2.4 Hz, 3H).

Synthesis routes and methods II

Procedure details

3-Bromo-2-chloro-6-fluorotoluene 165RL91 (173 mg, 0.78 mmol), zinc cyanide (91 mg, 0.78 mmol) and tetrakis(triphenylphosphine)palladium(0) (27 mg, 23 μmol) was charged in a vial, DMF (1 mL) added, and the mixture irradiated for 150 sec at 200° C. in a microwave oven. Diethyl ether (30 ml) was added and the reaction mixture washed with magnesium sulphate (4% solution, 3×20 mL) followed by brine (20 mL). The organic layer was dried and evaporated. The product was further purified by column chromatography on silica gel using n-heptane/ethyl acetate (9:1) giving a white solid (55 mg, 42%).

Synthesis routes and methods III

Procedure details

Stir the lithium diisopropylamide (LDA) solution for 1 h at 0° C. and then transfer it via canula, over 1 h, to a −78° C. solution of 2-chloro-4-fluoro-benzonitrile (68.7 g, 0.442 mol) in THF (1 L). Allow the temperature of the reaction mixture to warm to about −65° C. during the initial addition of the LDA solution; however, keep the internal temperature below −70° C. during the remainder of the LDA addition. Keep the temperature of the resulting dark red-orange reaction mixture below −70° C. for 5 h and add iodomethane (251.2 g, 1.77 mol, 3 mL/min) at such a rate that the reaction temperature is maintained below −65° C. during the addition. Allow the reaction mixture to slowly warm overnight. After stirring for 14 h, the temperature of the reaction mixture is −5° C. Quench the reaction with saturated aqueous ammonium chloride (500 mL) and water (750 mL) and dilute with diethyl ether (about 2 L). Separate the layers and extract the aqueous layer with diethyl ether (about 1 L). Dry the combined organic layer (about 5.5 L) over MgSO4, filter, and concentrate to afford the crude title compound as a red-brown oily solid (about 86.7 g). Subject the crude residue (dry loaded on silica gel using methylene chloride) to flash chromatography (silica gel (10×30 cm), gradient of 99:1 to 93:7 hexane/EtOAc) to obtain the title compound (56.7 g, 76%) as a white solid. m.p. 63-65° C.; 1H NMR (300 MHz, CDCl3): δ 7.54 (dd, J=8.6, 5.6 Hz, 1H), 7.08 (dd, J=8.6, 8.6 Hz, 1H), 2.36 (d, J=2.4 Hz, 3H).

Synthesis routes and methods IV

Procedure details

To a solution (50 ml) of 2-chloro-4-fluoro-3-methylbenzamide (4.69 g) and pyridine (2.97 g) in DMF was added dropwise oxalyl chloride (3.80 g) with stirring under ice-cooling at not more than 10° C. After stirring at the same temperature for 1 hr, the mixture was poured into ethyl acetate/water and partitioned. The organic layer was washed with water, aqueous sodium hydrogencarbonate solution and saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the precipitated crystals were collected by filtration, washed with cold hexane and dried to give the title compound (3.00 g) as crystals.